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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772

An In-depth Technical Guide to Tributyltin
Methoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tributyltin methoxide, a versatile organotin compound. The information is
curated for professionals in research and development, with a focus on clear data presentation
and actionable experimental insights.

Core Properties of Tributyltin Methoxide

Tributyltin methoxide, with the chemical formula [CH3(CH2)3]3SnOCHs, is a clear, colorless
liquid at room temperature.[1][2] It is recognized for its utility as a mild methoxide source with
strong nucleophilic characteristics and reduced basicity, which minimizes the likelihood of
inducing elimination reactions in organic synthesis.[1] It also serves as a precursor for other
alkoxytributylstannanes.[1]

Physical Properties

The key physical properties of Tributyltin methoxide are summarized in the table below for
easy reference and comparison.
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Property Value References
Molecular Formula C13H300Sn [1112]
Molecular Weight 321.09 g/mol [1112][31[4]
Appearance Clear colorless liquid [11[2]
Melting Point 95-97 °C [1][5]
Boiling Point 97-97.5 °C at 0.06 mm Hg [1][2][3]
Density 1.115 g/mL at 25 °C [1112][3]
Refractive Index (n2°/D) 1.472 [1][2]13]
Flash Point 210 °F (99 °C) - closed cup [1][3]
Solubility Soluble in common organic (115]
solvents

Chemical and Safety Information

Tributyltin methoxide is a moisture-sensitive compound that reacts slowly with water and
should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C.[1][6] Exposure to
moist air can lead to the formation of hexabutyldistannoxane and tributylstannyl carbonate.[1] It
is stable under normal storage conditions but can form explosive mixtures with air upon intense
heating.[7][8] The compound is incompatible with strong oxidizing agents and strong acids.[6]
[7] Hazardous decomposition products include carbon oxides and tin/tin oxides.[7]

Safety Summary:
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Hazard Statement Description

H301 Toxic if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H360FD May damage fertility or the unborn child

H372 Causes damage to organs through prolonged or
repeated exposure

H410 Very toxic to aquatic life with long lasting effects

This table is a summary of the main hazards. Refer to the full safety data sheet for
comprehensive information.[3][8]

Experimental Protocols
Synthesis of Tributyltin Methoxide

A common method for the synthesis of Tributyltin methoxide involves the nucleophilic
substitution of tributyltin chloride with sodium methoxide.[9]

Materials:

o Tributyltin chloride (BusSnCl)
e Sodium methoxide (NaOCH?3)
e Anhydrous toluene
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
tributyltin chloride in anhydrous toluene.

e Add sodium methoxide to the solution.
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Heat the reaction mixture to reflux and maintain for 6 hours.

After the reaction is complete, cool the mixture to room temperature.

The resulting sodium chloride precipitate is removed by filtration.

The crude Tributyltin methoxide is purified by vacuum distillation to yield the final product.

[9]

Characterization: The chemical structure of the synthesized Tributyltin methoxide can be
confirmed using proton nuclear magnetic resonance (*H NMR) spectroscopy and Fourier
transform infrared (FT-IR) spectroscopy.[9]

Visualizing Relationships and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key relationships
and workflows associated with Tributyltin methoxide.
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Synthesis, Properties, and Applications of Tributyltin Methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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